Cas no 2308475-61-6 ((3S)-3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(1H-imidazol-5-yl)propanamidobutanoic acid)

• Product Name: (3S)-3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(1H-imidazol-5-yl)propanamidobutanoic acid
• CAS No: 2308475-61-6
• MF: C₂₅H₂₆N₄O₅
• MW: 462.497745990753
• CID: 5928740
• PubChem ID: 165530445
• Update Time: 2025-05-19

(3S)-3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(1H-imidazol-5-yl)propanamidobutanoic acid Chemical and Physical Properties

Names and Identifiers

• (3S)-3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(1H-imidazol-5-yl)propanamidobutanoic acid
• 2308475-61-6
• (3S)-3-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-(1H-imidazol-5-yl)propanamido]butanoic acid
• EN300-1576364

• Inchi： 1S/C25H26N4O5/c1-15(10-23(30)31)28-24(32)22(11-16-12-26-14-27-16)29-25(33)34-13-21-19-8-4-2-6-17(19)18-7-3-5-9-20(18)21/h2-9,12,14-15,21-22H,10-11,13H2,1H3,(H,26,27)(H,28,32)(H,29,33)(H,30,31)/t15-,22?/m0/s1
• InChI Key： ZKZNZXTVTSUFBA-UEDXYCIISA-N
• SMILES： O(C(NC(C(N[C@@H](C)CC(=O)O)=O)CC1=CN=CN1)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 462.19031994g/mol
• Monoisotopic Mass: 462.19031994g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 34
• Rotatable Bond Count: 10
• Complexity: 712
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 133Ų

Additional information on (3S)-3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(1H-imidazol-5-yl)propanamidobutanoic acid

Introduction to (3S)-3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(1H-imidazol-5-yl)propanamidobutanoic Acid (CAS No. 2308475-61-6)

Compound with the CAS number 2308475-61-6 and the product name (3S)-3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(1H-imidazol-5-yl)propanamidobutanoic acid represents a significant advancement in the field of pharmaceutical chemistry. This compound, characterized by its complex molecular structure, has garnered considerable attention due to its potential applications in drug development and therapeutic interventions. The intricate arrangement of functional groups, including the (3S) configuration and the presence of both fluorenyl and imidazole moieties, suggests a multifaceted interaction with biological targets, making it a promising candidate for further investigation.

The molecular framework of this compound is a testament to the ingenuity of modern synthetic chemistry. The presence of a fluorenylmethoxycarbonyl group (FMOC) not only enhances the stability of the molecule but also facilitates its incorporation into peptide mimetics and other biologically active entities. This feature is particularly relevant in the context of peptidomimetics, where such modifications are employed to improve pharmacokinetic properties and binding affinity. The FMOC group, a common protective group in peptide synthesis, underscores the compound's utility in constructing complex biomolecules.

The amide and carboxylic acid functionalities in the molecule contribute to its solubility and reactivity, making it amenable to various chemical transformations. These features are crucial for its potential use in medicinal chemistry, where modifications at these sites can fine-tune biological activity. The imidazole ring, another key structural element, is well-known for its role in numerous bioactive compounds. Its presence in this molecule suggests potential interactions with biological targets such as enzymes and receptors, which are critical for therapeutic efficacy.

Recent advancements in computational chemistry have enabled more precise predictions of molecular properties and interactions. The use of molecular modeling techniques has been instrumental in understanding how this compound might interact with biological systems. For instance, studies have shown that the fluorenyl moiety can enhance binding affinity due to its hydrophobic interactions with lipid rafts in cell membranes. This insight is particularly valuable for designing drugs that require specific targeting within cellular compartments.

The stereochemistry of this compound, specifically the (3S) configuration, is another critical aspect that influences its biological behavior. Chiral centers are known to play a significant role in drug efficacy and safety, as enantiomers can exhibit markedly different pharmacological profiles. The (3S) configuration suggests that this compound may have unique interactions with chiral biological targets, which could be exploited for therapeutic purposes. Research into chiral drugs has seen significant growth over recent years, driven by the realization that enantiopure compounds can offer better therapeutic outcomes.

In vitro studies have begun to unravel the potential of this compound as a lead molecule for drug development. Initial experiments have shown promising results regarding its interaction with various biological targets. For example, its ability to inhibit certain enzymes has been observed under controlled conditions, indicating a potential therapeutic application in modulating metabolic pathways. These findings are consistent with emerging trends in drug discovery, where multifunctional compounds are being explored for their ability to interact with multiple targets simultaneously.

The integration of machine learning and artificial intelligence into drug discovery has also accelerated the process of identifying promising candidates like this one. Predictive models can now rapidly assess molecular properties and predict potential biological activity based on structural features alone. This high-throughput approach has allowed researchers to screen vast libraries of compounds more efficiently than ever before. The insights gained from these computational studies often guide experimental design, leading to faster development cycles.

The synthesis of this compound represents a culmination of years of research in organic chemistry and medicinal chemistry. The multi-step synthesis involves careful manipulation of functional groups while maintaining high yields and purity standards. Techniques such as asymmetric synthesis have been employed to achieve the desired stereochemistry at key stages. These synthetic strategies highlight the importance of interdisciplinary collaboration between chemists specializing in different areas.

The potential applications of this compound extend beyond traditional pharmaceuticals into areas such as regenerative medicine and biomaterials science. Its unique structural features make it suitable for designing scaffolds that can interact with biological molecules in novel ways. For instance, peptide mimetics derived from this compound could be used to develop new treatments for neurological disorders or inflammatory conditions where peptide-based therapies are currently limited by poor bioavailability.

As research continues to uncover new therapeutic targets and mechanisms, compounds like this one will play an increasingly important role in addressing unmet medical needs. The combination of innovative synthetic methods with advanced computational tools is paving the way for more personalized medicine approaches tailored to individual patient requirements. This evolution reflects broader trends in healthcare where precision medicine is becoming increasingly feasible due to technological advancements.

In conclusion，（3S-3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3(1H-imidazol-5^-yl)propanamidobutanoic acid, CAS No.2308475-61-6, stands as a remarkable example of how structural complexity can be leveraged to develop novel therapeutics。 Its intricate design offers numerous opportunities for further exploration both in academic research settings and industrial drug development pipelines。 As our understanding of biological systems continues to grow， compounds like this one will undoubtedly contribute significantly toward advancing human health through innovative pharmaceutical solutions。